![molecular formula C17H22ClN5O2S B2416308 3-chloro-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzenesulfonamide CAS No. 1207023-87-7](/img/structure/B2416308.png)
3-chloro-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzenesulfonamide
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Overview
Description
The compound “3-chloro-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzenesulfonamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases .
Scientific Research Applications
- The pyrrolidine ring in this compound contributes to its biological activity. Pyrrolidine derivatives have been explored as potential antibacterial agents . Researchers have synthesized and tested compounds containing similar structural motifs for their antimicrobial potential .
- Although not originally designed as a kinase inhibitor, this compound showed significant activity against the kinase p70S6Kβ . Kinases play crucial roles in cell signaling pathways and are relevant targets for drug development.
- The pyrrolidine ring is a versatile scaffold used by medicinal chemists. Its sp3-hybridization allows efficient exploration of pharmacophore space, contributing to drug design .
- The stereogenic carbons in the pyrrolidine ring influence the biological profile of drug candidates. Different stereoisomers and spatial orientations of substituents can lead to varying binding modes with enantioselective proteins .
- Heterocyclic saturated ring systems, like pyrrolidine, allow greater structural diversity. They are useful for modifying physicochemical parameters and optimizing absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) properties of drug candidates .
- Researchers have synthesized pyrrolidine derivatives through ring construction from different cyclic or acyclic precursors. Functionalization of preformed pyrrolidine rings (e.g., proline derivatives) has also been explored .
Antibacterial Agents
Kinase Inhibitors
Drug Design and Medicinal Chemistry
Stereochemistry and Enantioselectivity
Heterocyclic Scaffolds for ADME/Tox Optimization
Chemical Synthesis Strategies
Future Directions
properties
IUPAC Name |
3-chloro-N-[2-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN5O2S/c1-13-21-16(12-17(22-13)23-9-2-3-10-23)19-7-8-20-26(24,25)15-6-4-5-14(18)11-15/h4-6,11-12,20H,2-3,7-10H2,1H3,(H,19,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHHHWFDBAQXCFU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCCC2)NCCNS(=O)(=O)C3=CC(=CC=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)benzenesulfonamide |
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